Cas no 2034424-66-1 (N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide)

• Product Name: N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide
• CAS No: 2034424-66-1
• MF: C₁₄H₁₁N₃OS₂
• MW: 301.38663983345
• CID: 5334549
• Update Time: 2025-06-23

N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)thiophene-3-carboxamide
• N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]thiophene-3-carboxamide
• N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide

• Inchi： 1S/C14H11N3OS2/c18-14(11-2-6-20-9-11)17-7-12-13(16-4-3-15-12)10-1-5-19-8-10/h1-6,8-9H,7H2,(H,17,18)
• InChI Key： UDYMBIPRFKJKCU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(C2=CSC=C2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• XLogP3: 1.6
• Topological Polar Surface Area: 111

Additional information on N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide

Comprehensive Overview of N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide (CAS No. 2034424-66-1)

The compound N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide (CAS No. 2034424-66-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thiophene and pyrazine hybrid scaffold, makes it a promising candidate for applications in drug discovery and advanced material design. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for catalytic processes, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for heterocyclic compounds like N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide has surged due to their versatility in medicinal chemistry. Searches for "thiophene derivatives in drug design" or "pyrazine-based therapeutics" reflect this growing interest. The compound’s carboxamide moiety further enhances its bioavailability, a critical factor in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion)—a hot topic in AI-driven drug development forums.

From a synthetic perspective, the preparation of CAS No. 2034424-66-1 involves multi-step organic reactions, often leveraging cross-coupling methodologies such as Suzuki-Miyaura or Buchwald-Hartwig reactions. These techniques are frequently discussed in academic circles under keywords like "efficient synthesis of thiophene-pyrazine hybrids." The compound’s molecular weight (C₁₄H₁₁N₃OS₂) and logP values suggest moderate lipophilicity, making it suitable for central nervous system (CNS) drug exploration—a trending niche in neurodegenerative disease research.

Beyond pharmaceuticals, N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}thiophene-3-carboxamide exhibits potential in organic electronics. Its conjugated system aligns with searches for "small-molecule semiconductors" or "OLED materials," as researchers seek alternatives to traditional silicon-based components. The thiophene rings contribute to electron delocalization, a property highly valued in photovoltaic and electroluminescent applications.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with data often shared in open-access databases—a practice encouraged by the "FAIR data principles" movement. Its crystal structure (if available) could provide insights into supramolecular interactions, another area of intense study in crystallography communities.

In summary, CAS No. 2034424-66-1 represents a multifaceted compound bridging medicinal chemistry and materials science. Its relevance to "targeted therapy" and "sustainable electronics" ensures its place in contemporary scientific discourse, while its synthetic accessibility appeals to both academic and industrial researchers. Future studies may explore its structure-activity relationships (SAR) or device integration strategies, further expanding its utility.